Ethyl 8-chloro-6-fluoro-4-hydroxy-3-quinolinecarboxylate
Overview
Description
Ethyl 8-chloro-6-fluoro-4-hydroxy-3-quinolinecarboxylate is a chemical compound with the linear formula C12H9ClFNO3 . It is part of a collection of unique chemicals provided by Sigma-Aldrich .
Molecular Structure Analysis
The molecular structure of Ethyl 8-chloro-6-fluoro-4-hydroxy-3-quinolinecarboxylate can be represented by the SMILES stringOC1=C (C=C2F)C (C=C2)=NC=C1C (OCC)=O . The InChI code for this compound is 1S/C12H10FNO3/c1-2-17-12 (16)9-6-14-10-4-3-7 (13)5-8 (10)11 (9)15/h3-6H,2H2,1H3, (H,14,15) .
Scientific Research Applications
Antibacterial Applications
Quinoline derivatives, including Ethyl 8-chloro-6-fluoro-4-hydroxy-3-quinolinecarboxylate, have been found to exhibit high levels of antibacterial activity . They inhibit bacterial DNA-gyrase, which affects bacteria reproduction, leading to rapid bacterial death .
Antimalarial Applications
Quinoline derivatives are known for their antimalarial properties . They have been used extensively in the treatment of malaria, a disease caused by parasites that enter the body through the bite of a mosquito .
Antimicrobial Applications
Most quinoline derivatives exhibit good antimicrobial activity against various Gram-positive and Gram-negative microbial species . The antimicrobial activity of quinoline derivatives depends on the substitution on the heterocyclic pyridine ring .
Anticancer Applications
Quinoline derivatives have shown potential in the field of anticancer research . They have been found to exhibit anticancer activity, making them a subject of interest in the development of new cancer therapies .
Antidepressant and Anticonvulsant Applications
Quinoline derivatives have been found to exhibit antidepressant and anticonvulsant activities . This makes them potential candidates for the development of new drugs for the treatment of neurological disorders .
Anti-inflammatory Applications
Quinoline derivatives are also known for their anti-inflammatory effects . They can be used in the treatment of various inflammatory diseases .
Antiviral Applications
Quinoline derivatives have shown antiviral properties . They have potential for the development of new antiviral drugs .
Antihypertensive Applications
Quinoline derivatives have been found to exhibit antihypertensive effects . They can be used in the treatment of high blood pressure .
Safety and Hazards
Sigma-Aldrich provides Ethyl 8-chloro-6-fluoro-4-hydroxy-3-quinolinecarboxylate as part of a collection of unique chemicals. The buyer assumes responsibility to confirm product identity and/or purity . For safety information, it’s recommended to refer to the Material Safety Data Sheet (MSDS) provided by the supplier .
properties
IUPAC Name |
ethyl 8-chloro-6-fluoro-4-oxo-1H-quinoline-3-carboxylate |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H9ClFNO3/c1-2-18-12(17)8-5-15-10-7(11(8)16)3-6(14)4-9(10)13/h3-5H,2H2,1H3,(H,15,16) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RUIPKHCGIJWJSC-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CNC2=C(C1=O)C=C(C=C2Cl)F |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H9ClFNO3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
269.65 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 8-chloro-6-fluoro-4-hydroxy-3-quinolinecarboxylate | |
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